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Compound of Interest

Compound Name: 1-(3-Aminopropyl)imidazole

Cat. No.: B109541

An In-depth Technical Guide to 1-(3-
Aminopropyl)imidazole

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of 1-(3-Aminopropyl)imidazole. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Structure and Identification

1-(3-Aminopropyl)imidazole is a heterocyclic compound featuring an imidazole ring
substituted with an aminopropyl group. This structure imparts both basicity, from the primary
amine and the imidazole nitrogen, and potential for hydrogen bonding, making it a versatile
building block in chemical synthesis.

Chemical Structure:
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Figure 1. 2D Chemical Structure of 1-(3-Aminopropyl)imidazole.

Chemical Identifiers

Identifier Value

CAS Number 5036-48-6[1][2][3]

Molecular Formula CeH11N3[1][3][4]

Molecular Weight 125.17 g/mol [1][2][4]

IUPAC Name 3-(1H-imidazol-1-yl)propan-1-amine[5]

N-(3-Aminopropyl)imidazole, 1H-Imidazole-1-
Synonyms propanamine, 3-(1-Imidazolyl)-1-propylamine[1]

[3](6]

1S/C6H11N3/c7-2-1-4-9-5-3-8-6-9/h3,5-6H,1-
2,4,7H2[2][3]

InChl

InChiKey KDHWOCLBMVSZPG-UHFFFAOYSA-N[1][2][3]

| SMILES | NCCCnlcencl[2][7] |

Physicochemical and Spectroscopic Properties

1-(3-Aminopropyl)imidazole is a clear, colorless liquid at room temperature.[4][8] It is miscible
with water.[4]

Physicochemical Properties
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Property Value

Appearance Clear colorless liquid[4][8]
Melting Point -68 °C[4][8]

Boiling Point 296 °C[4][8]

Density 1.049 g/mL at 25 °C[2][4]
Refractive Index (n20/D) 1.519(2][4]

Flash Point >110 °C (>230 °F)[4]

Water Solubility Miscible[4]

| pKa | 9.08 £ 0.10 (Predicted)[4] |

Spectroscopic Data Infrared (IR) and mass spectrometry data for 1-(3-Aminopropyl)imidazole
are available through the NIST Chemistry WebBook.[1][3]

Synthesis Protocols

A common industrial synthesis method involves a two-step process starting from imidazole and

acrylonitrile.[9]
Experimental Protocol: Two-Step Synthesis[9]
Step 1: Cyanoethylation of Imidazole

» Reactants: Imidazole and acrylonitrile are used as the primary raw materials. The molar ratio
of imidazole to acrylonitrile typically ranges from 1:1 to 1:5.[9]

e Reaction Conditions: The reactants are stirred in a suitable solvent. The reaction is carried
out at a temperature between 30°C and 70°C for 1 to 10 hours.[9]

e Product: This step yields N-cyanoethyl imidazole.

Step 2: Hydrogenation of N-cyanoethyl imidazole
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o Catalyst: Raney nickel is used as the catalyst for the reduction.[9]

e Reaction Conditions: The N-cyanoethyl imidazole intermediate is subjected to
hydrogenation. The reaction is conducted under a hydrogen pressure of 1-20 MPa and a
temperature of 50—-200°C, with stirring for 2—10 hours.[9] A more specific condition
mentioned is a hydrogen pressure of 10 MPa at 125°C for 5 hours.[9]

e Final Product: The hydrogenation of the nitrile group yields the primary amine, resulting in
the final product, 1-(3-Aminopropyl)imidazole.

This method is noted for its use of readily available raw materials and mild reaction conditions.

[9]
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Workflow for the Synthesis of 1-(3-Aminopropyl)imidazole

Step 1. Cyanoethylation

Imidazole Acrylonitrile

Stirring
(30-70°C, 1-10h)

Step 2: Hydrogenation

N-cyanoethyl imidazole Raney Nickel Catalyst H2 Gas

Hydrogenation
(1-20 MPa, 50-200°C, 2-10h)

1-(3-Aminopropyl)imidazole

Click to download full resolution via product page

Caption: Synthesis workflow of 1-(3-Aminopropyl)imidazole.

Biological and Chemical Applications

While the imidazole moiety is a core component of many biologically active molecules,
including antifungal and anticancer agents, specific signaling pathway interactions for 1-(3-
Aminopropyl)imidazole itself are not extensively documented in the reviewed literature.[10]
[11][12] The primary applications of this compound are as a chemical intermediate and a
functional monomer.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b109541?utm_src=pdf-body-img
https://www.benchchem.com/product/b109541?utm_src=pdf-body
https://www.benchchem.com/product/b109541?utm_src=pdf-body
https://www.benchchem.com/product/b109541?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11429776/
https://www.imp.kiev.ua/nanosys/media/pdf/2024/2/nano_vol22_iss2_p0501p0516_2024.pdf
https://www.longdom.org/open-access-pdfs/studies-on-imidazole-and-its-derivatives-with-particular-emphasis-on-their-chemical-biological-applications-as-bioactive-molecules-2332-0737-1000135.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Key Applications:

e Curing Agent: It serves as an excellent liquid imidazole curing agent for epoxy resins,
offering high activity and a long pot life without crystallizing in cold conditions.[9]

e Monomer for pH-Sensitive Polymers: 1-(3-Aminopropyl)imidazole is utilized in the
synthesis of pH-sensitive polyaspartamide derivatives and amphiphilic polymers.[2][4] These
smart polymers have applications in drug delivery systems, where a change in pH (e.g., in
endosomal compartments or tumor microenvironments) can trigger the release of a
therapeutic cargo.

 Intermediate in Organic Synthesis: It acts as a versatile building block for creating more
complex molecules. For instance, it can be reacted with isocyanates to form urea
derivatives, as demonstrated in the synthesis of phenylurea propyl imidazole (PUPI), a
thermal latent curing agent.[13]

Safety and Handling

1-(3-Aminopropyl)imidazole is classified as a hazardous chemical and requires careful
handling.

Hazard Summary

Hazard Class Statement

Acute Toxicity (Oral) Category 4: Harmful if swallowed.[6]

) ) o Category 1B: Causes severe skin burns and eye
Skin Corrosion/Irritation
damage.[6]

Serious Eye Damage Category 1: Causes serious eye damage.[6]

| Aquatic Hazard | Harmful to aquatic organisms with long-lasting effects.[6][14] |
Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Use only under a chemical fume hood. Ensure that eyewash stations
and safety showers are close to the workstation.[14]
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e Personal Protection:
o Eyel/Face: Wear tight-sealing safety goggles and a face shield.[14]
o Skin: Wear appropriate protective gloves and clothing to prevent skin exposure.[14]

o Respiratory: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if
exposure limits are exceeded.[14]

e Incompatible Materials: Avoid strong oxidizing agents.[6][14]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store under
an inert atmosphere.[6]

First Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[14]

o Skin Contact: Wash off imnmediately with plenty of water for at least 15 minutes. Remove
contaminated clothing and shoes. Call a physician immediately.[14]

¢ Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.[15]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink 2-4 cupfuls of milk or
water. Never give anything by mouth to an unconscious person. Call a physician
immediately.[6][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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